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Oglemilast solubility DMSO and storage
conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oglemilast

CAS No.: 778576-62-8

Cat. No.: S537990

Solubility and Storage Data

The table below summarizes the key physical property and storage information for Oglemilast:

Property Specification / Value

Molecular Weight 516.30 g/mol [1] [2]

Solubility in DMSO 4 mg/mL (7.75 mM) [1] [2]

Preparation Note Requires ultrasonic treatment; use newly opened, hygroscopic DMSO [1] [2]
Storage Condition Expected Stability / Duration

Powder (as supplied) -20°C for 3 years [1] [2] [3]

Powder (as supplied) 4°C for 2 years [1] [2]

DMSO Stock Solution -80°C for 2 years [1] [2]

DMSO Stock Solution -20°C for 1 year [1] [2]
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Experimental Protocols

Based on the search results, here are methodologies for handling Oglemilast in a research setting.

Stock Solution Preparation in DMSO

For in vitro assays, you can prepare a 4 mg/mL stock solution directly in DMSO [1] [2].

e Procedure: Weigh the desired amount of Oglemilast powder and dissolve it in DMSO to achieve a
concentration of 4 mg/mL.

¢ Handling Instructions: To aid dissolution, use brief sonication in an ultrasonic bath. Because DMSO
is hygroscopic and can affect solubility, it is recommended to use a nhewly opened container for stock

solution preparation.
e Storage: Aliquot the prepared stock solution to avoid repeated freeze-thaw cycles. It is most stable

when stored at -80°C, but can also be kept at -20°C for shorter periods [1] [2].

Working Solution for In Vivo Studies

For animal studies, one referenced protocol suggests using a corn oil mixture to administer the compound [1]
[2].
e Procedure: To prepare a 0.4 mg/mL working solution, mix 100 pL of the 4 mg/mL DMSO stock
solution with 900 pL of corn oil.

e Result: This yields a clear solution suitable for administration. The guide notes that this protocol
should be used with caution if the dosing period exceeds half a month [1] [2].

Experimental Workflow Diagram

The following diagram outlines the key decision points and steps for handling Oglemilast in the laboratory,

from storage to application.
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Oglemilast Experimental Workflow
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This workflow maps the handling of Oglemilast from storage to experimental use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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